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Compound of Interest

Compound Name: (2r)-2-(3,4-Dichlorophenyl)oxirane

Cat. No.: B2813805

Disclaimer: This document provides a technical guide on the safety and handling of (2r)-2-(3,4-
Dichlorophenyl)oxirane. Due to the limited availability of specific safety and toxicological data
for this compound, this guide is primarily based on information available for the closely related
analogue, 2-(2,4-dichlorophenyl)oxirane (CAS Number: 13692-15-4). It is imperative that this
information is used as a guideline only and that all laboratory and handling procedures are
conducted with the utmost caution by trained professionals. A thorough risk assessment should
be performed before any use of this compound.

Introduction

(2r)-2-(3,4-Dichlorophenyl)oxirane is a chiral epoxide derivative of dichlorobenzene.
Epoxides are a class of reactive compounds widely used in organic synthesis, including the
development of pharmaceutical agents. The presence of the dichlorophenyl group and the
strained oxirane ring suggests that this compound may exhibit notable biological activity and
requires careful handling. This guide summarizes the known safety information, handling
procedures, and personal protective equipment recommendations.

Hazard Identification and Classification

While specific GHS classification for (2r)-2-(3,4-Dichlorophenyl)oxirane is not readily
available, the classification for the analogous 2-(2,4-dichlorophenyl)oxirane is provided below
and should be considered as a minimum precaution.

GHS Classification (for 2-(2,4-dichlorophenyl)oxirane):
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o Pictograms:
o GHSO02: Flame
o GHSO07: Exclamation mark
o GHSO08: Health hazard
» Signal Word: Warning
e Hazard Statements:
o H226: Flammable liquid and vapor.
o H302: Harmful if swallowed.
o H312: Harmful in contact with skin.
o H315: Causes skin irritation.
o H317: May cause an allergic skin reaction.
o H319: Causes serious eye irritation.
o H332: Harmful if inhaled.
o H335: May cause respiratory irritation.
o H341: Suspected of causing genetic defects.
o Precautionary Statements:
o A comprehensive list of precautionary statements is provided in the data tables section.

Physicochemical Information

Specific physicochemical data for (2r)-2-(3,4-Dichlorophenyl)oxirane is not available. The
following information is for the racemate of the 2,4-dichloro isomer.
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Property Value Source

13692-15-4 (for 2-(2,4-

CAS Number

dichlorophenyl)oxirane)
Molecular Formula CsHeCI20 [1]
Molecular Weight 189.04 g/mol [1]
Physical Form Liquid
Purity 95%

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure the
stability of the compound.

e Handling:

o

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

[e]

Avoid contact with skin, eyes, and clothing.[2]

o

Avoid inhalation of vapor or mist.[2]

[¢]

Use non-sparking tools and take precautionary measures against static discharge.[2][3]

[¢]

Do not eat, drink, or smoke when using this product.[3]

o Storage:

o

Store in a tightly closed container in a dry and well-ventilated place.[3]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

[e]

Store in a cool place.[3] The mention of "Cold-chain transportation” for 2-(3,4-
Dichlorophenyl)oxirane suggests that refrigeration (2-8°C) is advisable for long-term
storage.[4]
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o Store locked up.[3]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when handling this
compound.

PPE Type Specifications

_ Chemical safety goggles with side shields or a
Eye/Face Protection )
face shield.

Chemical-resistant gloves (e.g., nitrile rubber,
Skin Protection neoprene). Lab coat and other protective

clothing to prevent skin contact.

_ _ In case of insufficient ventilation, wear a suitable
Respiratory Protection _ _ _ _
respirator with an organic vapor cartridge.

First Aid Measures

In case of exposure, immediate medical attention is required.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Call a

physician.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately call a

physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Call a physician.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb with inert material (e.g., sand, diatomite, acid binders,
universal binders, sawdust) and place in a suitable, closed container for disposal.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of (2r)-2-(3,4-Dichlorophenyl)oxirane
are not readily available in the public domain. However, a general procedure for the
epoxidation of styrenes, which could be adapted for the synthesis of this compound, involves
the reaction of the corresponding alkene (3,4-dichlorostyrene) with an oxidizing agent such as
meta-chloroperoxybenzoic acid (m-CPBA) or dimethyldioxirane (DMDO) in a suitable solvent
like dichloromethane or acetone.[5]
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General Epoxidation Workflow (lllustrative)
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(2r)-2-(3,4-Dichlorophenyl)oxirane
(if chiral oxidant/catalyst is used)
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Caption: Illustrative workflow for the synthesis of an oxirane from an alkene.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical flow of actions in case of an accidental exposure to

the chemical.
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Caption: First aid decision pathway following accidental exposure.

Quantitative Data Summary

GHS Hazard and Precautionary Statements for 2-(2,4-dichlorophenyl)oxirane
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Category Code Statement
Hazard H226 Flammable liquid and vapor.
H302 Harmful if swallowed.
H312 Harmful in contact with skin.
H315 Causes skin irritation.
May cause an allergic skin
H317 _
reaction.
H319 Causes serious eye irritation.
H332 Harmful if inhaled.
May cause respirato
H335 o Y _ P i
irritation.
Suspected of causing genetic
H341 P 99
defects.
] Obtain special instructions
Precautionary P201
before use.
Do not handle until all safety
P202 precautions have been read
and understood.
Keep away from heat, hot
surfaces, sparks, open flames
P210 o
and other ignition sources. No
smoking.
P233 Keep container tightly closed.
Ground/bond container and
P240 o )
receiving equipment.
Use explosion-proof electrical/
P241 L :
ventilating/ lighting equipment.
P242 Use only non-sparking tools.
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P243

Take precautionary measures

against static discharge.

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264

Wash hands and other
exposed areas thoroughly after

handling.

P270

Do not eat, drink or smoke

when using this product.

P271

Use only outdoors or in a well-

ventilated area.

pP272

Contaminated work clothing
should not be allowed out of

the workplace.

P280

Wear protective gloves/
protective clothing/ eye

protection/ face protection.

P301+P312

IF SWALLOWED: Call a
POISON CENTER or
doctor/physician if you feel

unwell.

P302+P352

IF ON SKIN: Wash with plenty

of soap and water.

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.
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IF IN EYES: Rinse cautiously
with water for several minutes.

P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.

IF exposed or concerned: Get

P308+P313 ) ) ]
medical advice/attention.
If skin irritation or rash occurs:
P333+P313 ) ) )
Get medical advice/attention.
If eye irritation persists: Get
P337+P313 ) ] )
medical advice/attention.
Take off contaminated clothing
P362+P364 ]
and wash it before reuse.
Store in a well-ventilated
P403+P235
place. Keep cool.
P405 Store locked up.
Dispose of contents/container
in accordance with
P501

local/regional/national/internati

onal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Safety and Handling of (2r)-2-(3,4-
Dichlorophenyl)oxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2813805#safety-and-handling-of-2r-2-3-4-
dichlorophenyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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